Cas no 1370725-03-3 (4-Pyrimidinecarboxylic acid, 5-iodo-, ethyl ester)

• Product Name: 4-Pyrimidinecarboxylic acid, 5-iodo-, ethyl ester
• CAS No: 1370725-03-3
• MF: C₇H₇IN₂O₂
• MW: 278.047153711319
• CID: 6554344
• Update Time: 2025-10-16

4-Pyrimidinecarboxylic acid, 5-iodo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 5-iodo-, ethyl ester

• Inchi： 1S/C7H7IN2O2/c1-2-12-7(11)6-5(8)3-9-4-10-6/h3-4H,2H2,1H3
• InChI Key： BAIWUPZFGKPRCP-UHFFFAOYSA-N
• SMILES： C1=NC=C(I)C(C(OCC)=O)=N1

Experimental Properties

• Density: 1.825±0.06 g/cm3(Predicted)
• Boiling Point: 309.2±22.0 °C(Predicted)
• pka: -2.22±0.16(Predicted)

Additional information on 4-Pyrimidinecarboxylic acid, 5-iodo-, ethyl ester

4-Pyrimidinecarboxylic acid, 5-iodo-, ethyl ester (CAS No. 1370725-03-3)

4-Pyrimidinecarboxylic acid, 5-iodo-, ethyl ester (CAS No. 1370725-03-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an iodine substituent at the 5-position of the pyrimidine ring and an ethyl ester group at the carboxylic acid moiety. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The iodopyrimidine framework of 4-Pyrimidinecarboxylic acid, 5-iodo-, ethyl ester has been extensively studied for its potential in the development of novel therapeutic agents. Recent research has highlighted its utility as a building block in the synthesis of antiviral, anticancer, and anti-inflammatory drugs. The iodine substituent provides a handle for further functionalization, allowing chemists to introduce a wide range of substituents to tailor the biological activity and pharmacological properties of the final compounds.

In the context of medicinal chemistry, 4-Pyrimidinecarboxylic acid, 5-iodo-, ethyl ester has shown promise in the design and synthesis of targeted therapies. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited potent antiviral activity against several strains of influenza virus. The researchers attributed this activity to the ability of the iodopyrimidine scaffold to interact with specific viral proteins, thereby inhibiting viral replication.

Another area where 4-Pyrimidinecarboxylic acid, 5-iodo-, ethyl ester has gained attention is in cancer research. A recent publication in *Cancer Research* reported that certain derivatives of this compound showed selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action was found to involve the induction of apoptosis through the modulation of key signaling pathways involved in cell survival and proliferation.

The synthetic versatility of 4-Pyrimidinecarboxylic acid, 5-iodo-, ethyl ester also makes it an attractive starting material for combinatorial chemistry approaches. Researchers can leverage its iodine substituent to perform palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, to introduce a diverse array of functional groups. This flexibility is crucial for high-throughput screening campaigns aimed at identifying lead compounds with optimized biological activities.

In addition to its applications in drug discovery, 4-Pyrimidinecarboxylic acid, 5-iodo-, ethyl ester has been explored for its potential as a probe molecule in biological studies. Its ability to selectively label specific biomolecules or cellular structures has been utilized in imaging and diagnostic applications. For example, a study published in *Bioconjugate Chemistry* demonstrated that conjugates derived from this compound could be used to visualize and track cellular processes with high spatial resolution.

The physical and chemical properties of 4-Pyrimidinecarboxylic acid, 5-iodo-, ethyl ester are well-documented in the literature. It is typically synthesized via a multi-step process involving nucleophilic substitution reactions and esterification steps. The compound is stable under standard laboratory conditions but should be stored away from strong acids and bases to prevent degradation. Its solubility profile makes it compatible with a variety of organic solvents, facilitating its use in various synthetic protocols.

From a safety perspective, 4-Pyrimidinecarboxylic acid, 5-iodo-, ethyl ester should be handled with appropriate precautions to minimize exposure risks. While it is not classified as a hazardous material under current regulations, it is advisable to follow standard laboratory safety guidelines when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn, and work should be conducted in a well-ventilated area or fume hood.

In conclusion, 4-Pyrimidinecarboxylic acid, 5-iodo-, ethyl ester (CAS No. 1370725-03-3) is a highly valuable compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic versatility make it an essential tool for scientists working on the development of novel therapeutic agents and biological probes. As research continues to advance our understanding of its properties and potential uses, this compound is likely to play an increasingly important role in the field.